Cas no 122862-99-1 (2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol)

2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol is a fluorinated aromatic amine derivative with a hydroxyl-functionalized side chain, offering unique reactivity and structural versatility. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis. The primary amine and hydroxyl groups provide multiple sites for functionalization, enabling applications in heterocyclic chemistry and ligand design. Its stability under various conditions and compatibility with cross-coupling reactions make it a practical intermediate for advanced organic synthesis. The compound's balanced polarity also contributes to favorable solubility in common organic solvents, facilitating purification and downstream processing.
2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol structure
122862-99-1 structure
Product Name:2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol
CAS No:122862-99-1
MF:C9H11F3N2O
MW:220.191652536392
CID:4579317
PubChem ID:14473049
Update Time:2025-06-14

2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-((4-amino-2-(trifluoromethyl)phenyl)amino)ethanol
    • 2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol
    • Inchi: 1S/C9H11F3N2O/c10-9(11,12)7-5-6(13)1-2-8(7)14-3-4-15/h1-2,5,14-15H,3-4,13H2
    • InChI Key: CPAYSTWHLBHZBZ-UHFFFAOYSA-N
    • SMILES: C(O)CNC1=CC=C(N)C=C1C(F)(F)F

2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol Pricemore >>

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Additional information on 2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol

Comprehensive Overview of 2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol (CAS No. 122862-99-1)

2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol, with the CAS number 122862-99-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring an amino group and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol synthesis" or "CAS 122862-99-1 applications", highlighting its relevance in modern chemistry.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and lipophilicity, traits highly sought after in drug development. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their potential in treating diseases. Searches for "fluorinated drug intermediates" or "CF3 group in pharmaceuticals" reflect this growing interest. Additionally, the aminoethanol moiety in its structure opens doors for further functionalization, making it a versatile building block.

From an industrial perspective, 2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol is often discussed in contexts like "high-value chemical intermediates" or "custom synthesis services." Its role in creating targeted therapies and small-molecule inhibitors is a hot topic, especially with the rise of personalized medicine. Questions such as "How to optimize the yield of CAS 122862-99-1?" or "What are the alternatives to this compound?" are frequently encountered in forums and research papers.

Environmental and safety considerations are also critical when working with 2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol. While it is not classified as hazardous, proper handling protocols are essential. Searches for "safe handling of aminoethanol derivatives" or "storage conditions for CAS 122862-99-1" underscore the importance of these aspects. The compound's stability under various conditions is another area of interest, with queries like "thermal stability of trifluoromethyl compounds" being common.

In summary, 2-{4-amino-2-(trifluoromethyl)phenylamino}ethan-1-ol (CAS 122862-99-1) is a multifaceted compound with broad applications in pharmaceuticals and chemical synthesis. Its unique properties and adaptability make it a subject of ongoing research, as evidenced by the frequent searches for "novel uses of aminoethanol derivatives" and "advances in fluorinated intermediates." As the demand for innovative chemical solutions grows, this compound is poised to remain a key player in the field.

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